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Compound of Interest

Compound Name: Sik-IN-2

Cat. No.: B12371464 Get Quote

Introduction

Salt-inducible kinases (SIKs) are members of the AMP-activated protein kinase (AMPK) family

of serine/threonine kinases, comprising three isoforms: SIK1, SIK2, and SIK3. These kinases

are key regulators of various physiological processes, including metabolism, inflammation, and

cell division. Dysregulation of SIK activity has been implicated in several diseases, making

them a promising target for drug development. Sik-IN-2 is a potent pan-inhibitor of SIK

isoforms, demonstrating inhibitory activity against SIK1, SIK2, and SIK3 at nanomolar

concentrations.[1][2] Accurate and consistent preparation of Sik-IN-2 stock solutions is crucial

for obtaining reliable and reproducible results in downstream biological assays. This document

provides a detailed protocol for the preparation, storage, and handling of Sik-IN-2 stock

solutions using dimethyl sulfoxide (DMSO) as the solvent.

Properties of Sik-IN-2

A summary of the key chemical and physical properties of Sik-IN-2 is provided below. This data

is essential for accurate stock solution preparation and experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12371464?utm_src=pdf-interest
https://www.benchchem.com/product/b12371464?utm_src=pdf-body
https://www.medchemexpress.com/sik-in-2.html
https://file.medchemexpress.com/batch_PDF/HY-161441/SIK-IN-2-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12371464?utm_src=pdf-body
https://www.benchchem.com/product/b12371464?utm_src=pdf-body
https://www.benchchem.com/product/b12371464?utm_src=pdf-body
https://www.benchchem.com/product/b12371464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name
N/A (Structure-based name is complex; refer to

vendor)

Synonyms Compound 45

CAS Number 3033846-20-4[1][2]

Molecular Formula C₂₂H₂₂N₆OS[1][2]

Molecular Weight 418.51 g/mol [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Reported IC₅₀ Values SIK1: 0.1 nM, SIK2: 0.2 nM, SIK3: 0.4 nM[1][2]

Storage of Solid Store at -20°C for long-term stability.

Storage of Stock Solution
Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
1. Materials and Equipment

Sik-IN-2 powder (ensure purity and refer to the Certificate of Analysis provided by the

vendor)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Analytical balance (accurate to at least 0.1 mg)

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Sonicator (optional, water bath or probe)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

2. Safety Precautions

Sik-IN-2 is a potent bioactive compound. The toxicological properties have not been fully

elucidated. Handle with care and use appropriate PPE.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin.[3] Avoid direct skin and eye contact. All handling should be performed inside a chemical

fume hood.

3. Protocol for Preparing a 10 mM Sik-IN-2 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different concentrations or final volumes.

Calculate the Required Mass:

Use the following formula to determine the mass of Sik-IN-2 needed:

Mass (mg) = Desired Concentration (M) × Final Volume (L) × Molecular Weight ( g/mol )

× 1000 (mg/g)

For a 10 mM stock in 1 mL:

Mass (mg) = 0.010 mol/L × 0.001 L × 418.51 g/mol × 1000 mg/g = 4.185 mg

Weighing the Compound:

Tare a sterile, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 4.19 mg of Sik-IN-2 powder into the tared container. Record the exact

mass.

Dissolving the Compound:
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Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

container with the Sik-IN-2 powder. To prepare a 10 mM solution with 4.19 mg of powder,

you would add exactly 1 mL of DMSO.

Secure the cap tightly on the tube or vial.

Ensuring Complete Solubilization:

Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If the compound does not dissolve completely, sonicate the solution in a water bath for 5-

10 minutes. Gentle warming to 37°C may also aid dissolution, but check the compound's

stability information first.

Storage and Handling:

Once fully dissolved, the stock solution is ready for use or storage.

For storage, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C in a dark, dry place.

Diagrams
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Caption: Workflow for preparing a 10 mM Sik-IN-2 stock solution.
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Caption: Simplified SIK2 signaling pathway and point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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